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Compound of Interest

Compound Name: DiBoc TACD

Cat. No.: B183450

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Di-tert-butyl dicarbonate,
commonly known as Boc anhydride. This critical reagent plays a pivotal role in modern organic
synthesis, particularly in the protection of amine functionalities during the development of
pharmaceuticals and other complex molecules. This document details its chemical identity,
physical properties, and provides established experimental protocols for its synthesis and
application in protecting group chemistry.

Chemical Identity and Synonyms

Boc anhydride is the common name for the chemical compound Di-tert-butyl dicarbonate.[1] It
is widely referred to in scientific literature and commercial catalogs by a variety of synonyms. A
comprehensive list of these identifiers is provided below to aid in literature searches and
material procurement.
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Identifier Type Identifier

Preferred IUPAC Name Di-tert-butyl dicarbonate[1]
Common Name Boc anhydride[1]

CAS Number 24424-99-5[1]

Molecular Formula C10H1805[1]

Boc20, Di-t-butyl pyrocarbonate, Bis(tert-

butoxycarbonyl)oxide, tert-Butoxycarbonyl

Synonyms . : .
anhydride, Dicarbonic acid, bis(1,1-
dimethylethyl) ester, DiBoc[2][3][4]
nChi INChl=1S/C10H1805/c1-9(2,3)14-7(11)13-
n
8(12)15-10(4,5)6/h1-6H3[2]
SMILES CC(C)(C)OC(=0)0OC(=0)OC(C)(C)C[2]

Chemical Structure

The chemical structure of Boc anhydride is characterized by a central dicarbonate core flanked
by two tert-butyl groups. This structure is key to its reactivity and utility as a protecting group.

Caption: Chemical structure of Di-tert-butyl dicarbonate (Boc anhydride).

Physicochemical Properties

The physical and chemical properties of Boc anhydride are critical for its handling, storage, and
application in chemical reactions. It is a white solid with a low melting point, often appearing as
a colorless liquid at or slightly above room temperature.[1][5]
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Property Value

Molecular Weight 218.25 g/mol [6]

Appearance Colorless to white solid or liquid[7]
Melting Point 22-24 °C[1][5]

Boiling Point 56-57 °C at 0.5 mmHg[1]

Density 0.95 g/cm?3[1]

Insoluble in water. Soluble in most organic
- solvents such as tetrahydrofuran (THF),
Solubility ) "
dichloromethane (DCM), acetonitrile, and

toluene.[1][8]

Experimental Protocols
Synthesis of Boc Anhydride

While Boc anhydride is readily available commercially, several synthetic routes are reported in
the literature. A common laboratory-scale preparation involves the reaction of sodium tert-
butoxide with carbon dioxide, followed by treatment with a coupling agent like methanesulfonyl
chloride.

Protocol for the Synthesis of Di-tert-butyl dicarbonate:

In a flask equipped with a stirrer, thermometer, and gas inlet, suspend sodium tert-butoxide
(0.39 mol) in hexane (233 mL).[9]

e Cool the mixture to a temperature between -10 and 10 °C.[9]
e Bubble carbon dioxide (0.5 mol) through the stirred mixture over a period of 3 hours.[9]

» To the resulting slurry, add N-octyl pyridinium chloride (0.019 mol), pyridine (0.053 mol), and
tert-butanol (0.01 mol) at -8 °C.[9]

 Stir the mixture for 30 minutes at the same temperature.[9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://total-synthesis.com/boc-protecting-group/
https://patents.google.com/patent/US5151542A/en
https://www.jk-sci.com/blogs/name-reaction/boc-protection-and-deprotection
https://en.wikipedia.org/wiki/Di-tert-butyl_dicarbonate
https://www.jk-sci.com/blogs/name-reaction/boc-protection-and-deprotection
https://www.jk-sci.com/blogs/name-reaction/boc-protection-and-deprotection
https://www.jk-sci.com/blogs/name-reaction/boc-protection-and-deprotection
http://orgsyn.org/demo.aspx?prep=cv6p0418
https://www.chemicalbook.com/article/an-important-boc-anhydride-di-tert-butyl-dicarbonate.htm
https://www.chemicalbook.com/article/an-important-boc-anhydride-di-tert-butyl-dicarbonate.htm
https://www.chemicalbook.com/article/an-important-boc-anhydride-di-tert-butyl-dicarbonate.htm
https://www.chemicalbook.com/article/an-important-boc-anhydride-di-tert-butyl-dicarbonate.htm
https://www.chemicalbook.com/article/an-important-boc-anhydride-di-tert-butyl-dicarbonate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Add methanesulfonyl chloride (0.21 mol) dropwise over 1 hour, maintaining the temperature
at -8 °C.[9]

» Allow the reaction to proceed for 3 hours at a temperature between 0 and 5 °C.[9]

e Upon completion, quench the reaction by adding 8% sulfuric acid (80 mL) and stir for 30
minutes.[9]

o Separate the organic layer and wash it sequentially with a 5% aqueous solution of sodium
bicarbonate and water.[9]

o Concentrate the organic layer under reduced pressure at 35-40 °C to yield Di-tert-butyl
dicarbonate.[9]

Boc Protection of Primary Amines

The primary application of Boc anhydride is the protection of amines. The tert-butoxycarbonyl
(Boc) group is introduced by reacting the amine with Boc anhydride, typically in the presence of
a base.

General Protocol for Boc Protection of a Primary Amine:

Dissolve the primary amine (1 equivalent) in a suitable solvent such as dichloromethane
(DCM) or a mixture of tetrahydrofuran (THF) and water.

e Add a base, such as triethylamine (TEA) or sodium bicarbonate (1-1.5 equivalents).[1][10]
e Add Di-tert-butyl dicarbonate (1.1-1.5 equivalents) to the solution.

 Stir the reaction mixture at room temperature for 1 to 12 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).[11]

» Upon completion, quench the reaction with a saturated aqueous solution of ammonium
chloride.[11]

o Extract the product with an organic solvent like ethyl acetate.[11]
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e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure.[11]

» Purify the residue by flash chromatography on silica gel to obtain the N-Boc protected amine.
[11]
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Caption: Experimental workflow for the Boc protection of a primary amine.

Boc Deprotection

The Boc protecting group can be readily removed under acidic conditions, most commonly
using trifluoroacetic acid (TFA).

General Protocol for Boc Deprotection using TFA:

e Dissolve the N-Boc protected amine in dichloromethane (DCM).
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e Add trifluoroacetic acid (TFA) to the solution (typically a 1:1 or 1:4 ratio of TFA to DCM).[2]
« Stir the reaction mixture at room temperature for 1 to 2 hours.[2]

e Monitor the reaction by TLC until the starting material is consumed.

e Remove the solvent and excess TFA in vacuo to yield the deprotected amine salt.[2]

e The crude product can often be used in the next step without further purification or can be
neutralized with a base and purified if necessary.

Conclusion

Boc anhydride is an indispensable reagent in modern organic synthesis, offering a reliable and
versatile method for the protection of amines. Its well-defined chemical properties and
straightforward reaction protocols for both protection and deprotection make it a valuable tool
for researchers and professionals in drug development and chemical sciences. The information
provided in this guide serves as a comprehensive resource for the effective utilization of this
important synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b183450#boc-anhydride-
synonyms-and-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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